CHROMOSORB LC-8

Specification

• CAS No.: 102634-19-5
• Molecular Formula: C6H13BaO9P
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

CHROMOSORB LC-8 possesses several distinctive physical and chemical characteristics that determine its performance in chromatographic applications. These properties are foundational to its effectiveness as a separation medium and are summarized in the following table:

Property	Value
Physical Form	Solid
Surface Area	>350 m²/g
Particle Size	5 μm
Density	0.43 g/cm³ at 25°C
Chemical Composition	Cyano-type group bonded to Chromosorb LC-6
CAS Number	102634-19-5

The significant surface area of CHROMOSORB LC-8 (exceeding 350 m²/g) is a critical feature for chromatographic materials, as it provides extensive interaction sites for analytes passing through a column. This high surface area contributes to the material's separation efficiency by maximizing the potential for interaction between the stationary phase and the compounds being analyzed.

The uniform 5 μm particle size contributes to efficient separations by providing consistent flow paths and interaction opportunities. This particle size is optimal for many liquid chromatography applications, balancing the need for high resolution with acceptable back pressure in analytical systems.

Chemical Structure and Composition

CHROMOSORB LC-8 is characterized by its specific chemical modification, described as "a microparticulate polar-bonded packing prepared by chemically bonding a cyano-type group to Chromosorb LC-6". This chemical structure is fundamental to understanding the material's behavior in chromatographic applications.

The base material, Chromosorb LC-6, is modified through the addition of cyano functional groups, which impart specific chemical properties to the resulting CHROMOSORB LC-8. The cyano groups (-C≡N) create a moderately polar stationary phase that interacts effectively with a wide range of analytes, particularly those with polar functional groups.

This chemical composition distinguishes CHROMOSORB LC-8 from other chromatographic materials and defines its selectivity profile in separation applications. The cyano-modified surface provides a unique combination of polar and mild hydrophobic interactions that can be advantageous in many analytical scenarios.

Preparation and Manufacturing Process

The preparation of CHROMOSORB LC-8 involves a specific chemical modification process that transforms the base material into a specialized chromatographic medium. As described in the product information, CHROMOSORB LC-8 is prepared by "chemically bonding a cyano-type group to Chromosorb LC-6".

This manufacturing process involves several steps:

• Selection and preparation of the base Chromosorb LC-6 material

• Chemical activation of the surface to enable bonding

• Reaction with cyano-containing compounds to form covalent bonds

• Purification and quality control to ensure consistent performance characteristics

• Sizing and classification to achieve the specified 5 μm particle size

The resulting material combines the structural characteristics of the base Chromosorb LC-6 with the chemical functionality of the cyano groups, creating a chromatographic medium with specific separation properties. This chemical bonding process is critical to creating the polar surface that gives CHROMOSORB LC-8 its distinctive separation capabilities.

Material	Key Characteristics	Application Focus
CHROMOSORB LC-8	Polar-bonded packing with cyano groups	Separation of polar compounds
Chromosorb T	Teflon-based packing	Maximum inertness toward sulfur compounds
Chromosorb W	Support material	Gas chromatography applications

Chromosorb T is specifically mentioned as providing "maximum inertness toward the sulfur compounds," indicating its utility in analyses where sulfur reactivity is a concern. This contrasts with CHROMOSORB LC-8, which is designed for general polar compound separation rather than for specific chemical inertness.

Chromosorb W appears to be used as a support material in gas chromatography applications, suggesting a different role in the analytical workflow compared to the more specialized CHROMOSORB LC-8.

This diversity within the CHROMOSORB family demonstrates how modifications to base materials create specialized chromatographic packings suited to particular analytical challenges.

Current Status and Availability

According to information from Sigma-Aldrich, CHROMOSORB LC-8 (catalog number C6392) is currently discontinued. The product listing indicates that technical service should be contacted for assistance, suggesting that alternatives may be available or recommended for applications previously utilizing this material.

The discontinued status has several implications for researchers and analytical chemists:

• Existing supplies may be limited to remaining inventory at various laboratories

• Method development using this material may need to consider alternative stationary phases

• Historical methods relying on CHROMOSORB LC-8 may require validation with replacement materials

• Comparative studies may be needed to identify the most suitable alternatives

For laboratories with established methods using CHROMOSORB LC-8, this discontinuation may necessitate a reevaluation of analytical procedures and potential method revalidation with alternative materials.